Cas no 62105-62-8 (2-Pentadecanol, 1-nitro-)

• Product Name: 2-Pentadecanol, 1-nitro-
• CAS No: 62105-62-8
• MF: C₁₅H₃₁NO₃
• MW: 273.411545038223
• CID: 457845
• PubChem ID: 71389905
• Update Time: 2025-04-19

2-Pentadecanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentadecanol, 1-nitro-
• 1-nitropentadecan-2-ol
• 1-nitro-2-hydroxypentadecane
• DTXSID80811853
• 62105-62-8

• Inchi： 1S/C15H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16(18)19/h15,17H,2-14H2,1H3
• InChI Key： HXXUNBYCISCKDK-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 273.23053
• Monoisotopic Mass: 273.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37